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Introduction

Dialuminium chloride pentahydroxide, more commonly known as Polyaluminium Chloride

(PAC), is a high-efficiency inorganic polymer coagulant used extensively in water and

wastewater treatment.[1][2][3] Its chemical formula is generally represented as

[Al₂(OH)nCl₆₋n]m.[2][4] PAC is particularly effective in the treatment of industrial effluent for the

removal of a wide range of contaminants, including suspended solids, colloids, and dissolved

heavy metals such as lead (Pb), cadmium (Cd), chromium (Cr), copper (Cu), and zinc (Zn).[5]

[6][7] Its strong performance, operational flexibility, and cost-effectiveness make it a preferred

alternative to traditional coagulants like aluminum sulfate (alum) or ferric chloride.[1][8]

Mechanism of Action

The efficacy of Dialuminium chloride pentahydroxide in removing heavy metals from

wastewater stems from a combination of physical and chemical processes that occur when it is

introduced into the water.[5]

The primary mechanisms include:
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Charge Neutralization: Industrial wastewater often contains colloidal particles and dissolved

metal complexes with a negative surface charge, which keeps them in stable suspension.[1]

PAC, with its high positive charge, neutralizes these negative charges, destabilizing the

particles and allowing them to aggregate.[4][6]

Adsorption: The polymeric aluminum hydroxide species formed by PAC have a large surface

area and can adsorb dissolved heavy metal ions directly onto their surface.[4][5]

Co-precipitation and Precipitation: PAC promotes the precipitation of heavy metals as

insoluble metal hydroxides by influencing the local pH.[5] Furthermore, the aluminum

hydroxide precipitates formed during PAC hydrolysis act as a carrier floc, trapping these

metal hydroxides within their structure in a process known as co-precipitation.[9][10]

Sweep Flocculation: The large, dense aluminum hydroxide flocs (agglomerated particles) act

like a net, sweeping through the water and physically entrapping smaller suspended particles

and precipitated heavy metals as they settle.[1][4]
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Figure 1: Mechanism of heavy metal removal by PAC.

Key Application Parameters

The efficiency of heavy metal removal using PAC is dependent on several critical operational

parameters:

pH: The pH of the wastewater is the most crucial factor. While PAC is effective over a broad

pH range (typically 5-9), the optimal pH for precipitating specific metals as hydroxides varies.

[1] It is essential to adjust the pH to a level that maximizes the removal of the target metal(s).

Overdosing with PAC can also significantly alter the final pH.[6]
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Dosage: The optimal PAC dosage is contingent on the type and concentration of heavy

metals, as well as the overall characteristics of the effluent (e.g., turbidity, alkalinity). Typical

dosages can range from 5 to 50 ppm, but must be determined experimentally for each

specific wastewater stream.[1] Overdosing can lead to charge reversal and re-stabilization of

particles, hindering the treatment process.[11]

Mixing Conditions: The process requires an initial rapid mix phase to ensure the complete

and uniform dispersion of the PAC throughout the wastewater. This is followed by a period of

slow mixing to promote the formation of large, settleable flocs (flocculation).[12]

Data Presentation
The following tables provide a summary of optimal pH for precipitation and illustrative removal

efficiencies for common heavy metals.

Table 1: Optimal pH Range for Metal Hydroxide Precipitation

This table shows the generally accepted optimal pH ranges for precipitating various heavy

metals as hydroxides, which is a key mechanism in their removal by PAC.

Heavy Metal Metal Ion
Optimal pH for
Precipitation

Citation(s)

Aluminum Al³⁺ 4.0 - 5.5 [13]

Copper Cu²⁺ 4.5 - 6.1 [13]

Zinc Zn²⁺ 5.5 - 7.2 [13]

Iron (III) Fe³⁺ > 3.5 [13]

Lead Pb²⁺ 6.0 - 8.0 [9][14]

Cadmium Cd²⁺ 8.0 - 10.0 [9][14]

Chromium (III) Cr³⁺ 7.0 - 9.0 [9]

Nickel Ni²⁺ 8.5 - 10.0 [9]
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Note: In mixed-metal effluents, the optimal pH is often a compromise, typically targeted

between 7.0 and 9.0 to achieve significant removal across multiple contaminants.[14]

Table 2: Illustrative Heavy Metal Removal Efficiency using PAC

This table presents example data on the removal efficiency of PAC for Lead (Pb) and Cadmium

(Cd) under varying pH and dosage conditions. This data is representative of results achievable

through the coagulation-flocculation process.

Target
Metal

Initial Conc.
(mg/L)

PAC
Dosage
(mg/L)

pH
Final Conc.
(mg/L)

Removal
Efficiency
(%)

Lead (Pb) 10 20 6.0 2.1 79%

Lead (Pb) 10 40 6.0 0.8 92%

Lead (Pb) 10 40 7.5 0.4 96%

Lead (Pb) 10 60 7.5 0.2 98%

Cadmium

(Cd)
5 20 7.0 1.8 64%

Cadmium

(Cd)
5 40 7.0 0.9 82%

Cadmium

(Cd)
5 40 8.5 0.3 94%

Cadmium

(Cd)
5 60 8.5 < 0.1 > 98%

Note: These values are for illustrative purposes. Actual removal efficiencies must be

determined experimentally for each specific industrial effluent.

Experimental Protocol: Jar Test for Optimal
Coagulant Dosage
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The "Jar Test" is the standard laboratory procedure used to determine the optimal operational

conditions (coagulant dose and pH) for a given wastewater.[11][12][15]

1. Objective

To determine the minimum effective dosage of Dialuminium chloride pentahydroxide (PAC)

required to achieve the desired level of heavy metal removal from an industrial effluent sample

at an optimal pH.

2. Materials and Equipment

Equipment:

Six-position programmable paddle stirrer (Gang Stirrer).

6 x 1000 mL beakers (Jars).

Calibrated pH meter.

Pipettes or syringes for accurate dosing.[16]

Atomic Absorption Spectrophotometer (AAS) or ICP-MS for metal analysis.

Turbidimeter (optional).

Reagents:

Representative sample of industrial effluent.

PAC stock solution (e.g., 1% or 10 g/L solution). Prepare by dissolving a known weight of

PAC powder in deionized water.

Acid and Base solutions for pH adjustment (e.g., 0.1M H₂SO₄ and 0.1M NaOH).

3. Experimental Workflow
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Figure 2: Workflow for the Jar Test protocol.
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4. Detailed Procedure

Preparation:

Label six 1000 mL beakers from 1 to 6.

Place 1000 mL of the thoroughly mixed, representative industrial effluent into each beaker.

[16] Place the beakers in the gang stirrer apparatus.

Initial Analysis & pH Adjustment:

Take a small sample from one beaker to measure the initial pH, turbidity, and heavy metal

concentrations of the raw effluent.

Begin stirring all beakers at a low speed.

Using the pH meter, adjust the pH of the water in beakers 2-6 to the desired target pH

(e.g., 7.5) by adding acid or base dropwise. Beaker 1 can serve as a control with no PAC

addition.

Coagulant Dosing:

While the stirrers are on, dose beakers 2-6 with increasing volumes of the PAC stock

solution to achieve the desired final concentrations (e.g., 10, 20, 30, 40, 50 mg/L). Add the

doses to each beaker simultaneously if possible.

Rapid Mix:

Immediately increase the stirring speed to a rapid mix setting (e.g., 100-120 RPM) for 1 to

2 minutes.[16] This ensures the coagulant is fully dispersed. Observe for the formation of

small "pin flocs."

Slow Mix (Flocculation):

Reduce the stirring speed to a slow mix setting (e.g., 20-40 RPM) for 15 to 20 minutes.

This gentle agitation allows the small pin flocs to collide and agglomerate into larger, more

visible flocs.
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Sedimentation:

Stop the stirrer completely and allow the flocs to settle undisturbed for 30 minutes.

Observe the floc size, settling characteristics, and the clarity of the supernatant (the upper,

clear layer of water).

Sampling and Analysis:

Carefully, without disturbing the settled sludge, use a pipette to withdraw a sample from

the top 1-2 inches of the supernatant in each beaker.[11]

Analyze each sample for residual heavy metal concentrations using AAS or ICP-MS.

Optionally, measure the final pH and turbidity of each sample.

5. Interpretation of Results

The optimal PAC dosage is the lowest dose that achieves the target heavy metal removal

efficiency, produces clear supernatant, and forms good, fast-settling floc. Plotting the final metal

concentration against the PAC dosage will reveal the point of diminishing returns, where adding

more chemical does not significantly improve performance. This procedure should be repeated

at different pH values to find the overall optimal treatment conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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